Cas no 507264-54-2 (N-Boc-3-T-Butyl-Dl-Alanine)

• Product Name: N-Boc-3-T-Butyl-Dl-Alanine
• CAS No: 507264-54-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD19400996
• CID: 1568928
• PubChem ID: 4712496
• Update Time: 2025-04-21

N-Boc-3-T-Butyl-Dl-Alanine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-{[(2-methyl-2-propanyl)oxy]carbonyl}leucine
• Boc-.beta.-tBu-Ala-OH
• 4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• AKOS013465428
• 2-tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
• Boc-
• AS-30056
• Boc-b-tert-butyl-DL-alanine
• N-Boc-3-tert-Butyl-DL-alanine
• MFCD00237540
• SY066531
• PUQVQDMFCAGQQB-UHFFFAOYSA-N
• Boc-D-neopentylglycine
• DB-337799
• Boc-D-Neopentylgly-OH;Boc-gamma-Me-D-Leu-OH;Boc-D-Tba-OH
• DTXSID90405722
• 2-((Tert-butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
• A-tert-butyl-L-alanine
• MFCD19400996
• SCHEMBL66303
• EN300-262686
• 507264-54-2
• N-BOC-3-T-BUTYL-DL-ALANINE
• (2S)-4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• 2-(tert-butoxycarbonylamino)-4,4-dimethylpentanoic acid
• CS-0453098
• N-Boc-3-T-Butyl-Dl-Alanine

• MDL： MFCD19400996
• Inchi： 1S/C12H23NO4/c1-11(2,3)7-8(9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)
• InChI Key： PUQVQDMFCAGQQB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16279
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63